Cas no 2248175-12-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (4S)-4-{[(tert-butoxy)carbonyl]amino}pentanedioate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (4S)-4-{[(tert-butoxy)carbonyl]amino}pentanedioate Chemical and Physical Properties
Names and Identifiers
-
- EN300-6522102
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (4S)-4-{[(tert-butoxy)carbonyl]amino}pentanedioate
- 2248175-12-2
-
- Inchi: 1S/C19H22N2O8/c1-19(2,3)28-18(26)20-13(9-10-14(22)27-4)17(25)29-21-15(23)11-7-5-6-8-12(11)16(21)24/h5-8,13H,9-10H2,1-4H3,(H,20,26)/t13-/m0/s1
- InChI Key: KMPYSNUNMCCKNN-ZDUSSCGKSA-N
- SMILES: O(C(N[C@H](C(=O)ON1C(C2C=CC=CC=2C1=O)=O)CCC(=O)OC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 406.13761566g/mol
- Monoisotopic Mass: 406.13761566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 10
- Complexity: 660
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 128Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (4S)-4-{[(tert-butoxy)carbonyl]amino}pentanedioate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6522102-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (4S)-4-{[(tert-butoxy)carbonyl]amino}pentanedioate |
2248175-12-2 | 95.0% | 1.0g |
$0.0 | 2025-03-14 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (4S)-4-{[(tert-butoxy)carbonyl]amino}pentanedioate Related Literature
-
Attila N. Lázár,Derek Clarke,Helen Adams,Abdur Razzaque Akanda,Sylvia Szabo,Robert J. Nicholls,Zoe Matthews,Dilruba Begum,Abul Fazal M. Saleh,Md. Anwarul Abedin,Andres Payo,Peter Kim Streatfield,Craig Hutton,M. Shahjahan Mondal,Abu Zofar Md. Moslehuddin Environ. Sci.: Processes Impacts, 2015,17, 1018-1031
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (4S)-4-{[(tert-butoxy)carbonyl]amino}pentanedioate
Compound CAS No. 2248175-12-2: A Comprehensive Overview
The compound with CAS No. 2248175-12-2, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (4S)-4-{[(tert-butoxy)carbonyl]amino}pentanedioate, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and advanced chemical synthesis. This compound has garnered attention due to its unique structural features and its role in various biochemical pathways. Recent studies have highlighted its potential in drug delivery systems and as a precursor in the synthesis of complex biomolecules.
The tert-butoxy group within its structure plays a crucial role in stabilizing the molecule during synthesis and storage. This group is particularly valuable in peptide chemistry, where it serves as a protecting agent for amino groups. The pentanedioate moiety further enhances the molecule's versatility, making it a key component in the construction of bioactive compounds. Researchers have recently explored its use in the development of novel antibiotics and anticancer agents, leveraging its ability to form stable complexes with metal ions.
One of the most notable advancements involving this compound is its application in stereochemistry studies. The (4S) configuration at the pentanedioate core ensures high enantioselectivity in reactions, which is critical for producing chiral drugs with specific therapeutic effects. Recent findings from leading institutions have demonstrated that this compound can act as a chiral catalyst in asymmetric synthesis, significantly improving reaction yields and selectivity.
In terms of synthesis, the compound is typically derived from a multi-step process involving cyclization reactions and selective protection strategies. The incorporation of the isoindol ring system is achieved through a carefully controlled oxidative coupling process, which ensures the stability and functionality of the resulting product. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity.
The tert-butoxy carbonyl group within the molecule has also been studied for its role in modulating drug release mechanisms. Researchers have found that this group can be cleaved under specific physiological conditions, enabling controlled drug delivery systems that enhance therapeutic efficacy while minimizing side effects.
Moreover, recent computational studies have provided insights into the electronic properties of this compound, revealing its potential as a building block for functional materials such as organic semiconductors and sensors. Its ability to form hydrogen bonds and engage in π-interactions makes it an attractive candidate for supramolecular chemistry applications.
In conclusion, CAS No. 2248175-12-2 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research and development.
2248175-12-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (4S)-4-{[(tert-butoxy)carbonyl]amino}pentanedioate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)